Cas no 93781-04-5 ((1aR,13cS)-1a,2,3,13c-tetrahydrobenzo[c][1]benzoxireno[2,3-h]acridine)

(1aR,13cS)-1a,2,3,13c-tetrahydrobenzo[c][1]benzoxireno[2,3-h]acridine structure
93781-04-5 structure
Product name:(1aR,13cS)-1a,2,3,13c-tetrahydrobenzo[c][1]benzoxireno[2,3-h]acridine
CAS No:93781-04-5
MF:C21H15NO
MW:297.349905252457
CID:1981585
PubChem ID:151985

(1aR,13cS)-1a,2,3,13c-tetrahydrobenzo[c][1]benzoxireno[2,3-h]acridine Chemical and Physical Properties

Names and Identifiers

    • (1aR,13cS)-1a,2,3,13c-tetrahydrobenzo[c][1]benzoxireno[2,3-h]acridine
    • UNII-UU38O9QRKX
    • BENZO(C)-1-BENZOXIRENO(2,3-H)ACRIDINE, 1A,2,3,13C-TETRAHYDRO-, (1AR,13CS)-
    • Q27291275
    • BENZ(C)OXIRENO(5,6)BENZ(1,2-H)ACRIDINE, 1A,2,3,13C-TETRAHYDRO-, (1AR,13CS)-
    • 93781-04-5
    • (1AR,13CS)-1A,2,3,13C-TETRAHYDROBENZO(C)(1)BENZOXIRENO(2,3-H)ACRIDINE
    • (1aR)-1a,2,3,13c-Tetrahydrobenz(c)oxireno(5,6)benz(1,2-h)acridine
    • CCRIS 8826
    • UU38O9QRKX
    • Benz(c)oxireno(5,6)benz(1,2-h)acridine, 1a,2,3,13c-tetrahydro-, (1aR)-
    • (-)-(1S,2R)-1,2-Epoxy-1,2,3,4-tetrahydrodibenz(c,h)acridine
    • (1ar)-1a,2,3,13c-tetrahydro-benz(c)oxireno(5,6)benz(1,2-H)acridine
    • (1AR,13CS)-1A,2,3,13C-TETRAHYDROBENZ[C]OXIRENO[5,6]BENZ[1,2-H]ACRIDINE
    • Inchi: InChI=1S/C21H15NO/c1-2-4-16-12(3-1)5-7-14-11-15-8-6-13-9-10-17-21(23-17)18(13)20(15)22-19(14)16/h1-8,11,17,21H,9-10H2/t17-,21-/m1/s1
    • InChI Key: GSTWSMBPFZRZGT-DYESRHJHSA-N
    • SMILES: C1CC2=C(C3C1O3)C4=C(C=C2)C=C5C=CC6=CC=CC=C6C5=N4

Computed Properties

  • Exact Mass: 297.115
  • Monoisotopic Mass: 297.115
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 0
  • Complexity: 479
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.7
  • Topological Polar Surface Area: 25.4Ų

Experimental Properties

  • Density: 1.341
  • Boiling Point: 556.2°C at 760 mmHg
  • Flash Point: 194.8°C
  • Refractive Index: 1.795

(1aR,13cS)-1a,2,3,13c-tetrahydrobenzo[c][1]benzoxireno[2,3-h]acridine Related Literature

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